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Compound of Interest

Compound Name: 2-(Bromomethyl)phenol

Cat. No.: B1590775

An In-depth Technical Guide to 2-(Bromomethyl)phenol: Safety, Handling, and Storage

This guide provides comprehensive safety, handling, and storage information for 2-
(Bromomethyl)phenol, tailored for researchers, scientists, and professionals in drug
development. Adherence to these protocols is critical for ensuring laboratory safety and
procedural integrity.

Chemical Identification

e Chemical Name: 2-(Bromomethyl)phenol[1]

Synonyms: o-(Bromomethyl)phenol, 2-hydroxybenzyl bromide[2]

CAS Number: 58402-38-3[1][2][3][4]

Molecular Formula: C7H7BrO[1][3][4][5]

Molecular Weight: 187.03 g/mol [1][2][4]

Hazard Identification and Classification

2-(Bromomethyl)phenol is classified as a hazardous substance. The primary risks are
associated with its corrosive and irritant properties upon contact and its toxicity if ingested.[3]

Table 1: GHS Hazard Classification for 2-(Bromomethyl)phenol
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation[3]

Specific Target Organ Toxicity H335: May cause respiratory

Category 3

(Single Exposure)

irritation[3]

(Data sourced from Angene Chemical Safety Data Sheet)[3]

Signal Word: Warning[3]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2-

(Bromomethyl)phenol. Note that some values are predicted based on computational models.

Table 2: Physical and Chemical Properties of 2-(Bromomethyl)phenol

Property Value Source
Solid or Liquid (low melting

Appearance _ [61[7]
point)

Boiling Point 253.6 £ 15.0 °C (Predicted) [41051[8]

Density 1.593 + 0.06 g/cm? (Predicted) [5][8]

Flash Point 107.2 +20.4 °C [5]

pKa 9.35 + 0.35 (Predicted) [819]

- Slightly soluble in water (2.4
Solubility 9]

g/L at 25°C)

Safe Handling and Storage Protocols
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Strict protocols must be followed to minimize exposure and ensure stability.

Detailed Handling Procedures (Experimental Protocol)

Risk Assessment: Before use, conduct a thorough risk assessment for the planned
procedure.[10]

Engineering Controls: All handling of 2-(Bromomethyl)phenol, including weighing and
transfers, must be conducted in a certified chemical fume hood to minimize inhalation
exposure.[3][10][11] Ensure the work area is well-ventilated.[1][3][12]

Personal Protective Equipment (PPE): Wear all required PPE as detailed in Section 5.0
before entering the handling area.[3]

Preventing Contact: Avoid all direct contact with skin and eyes.[3] Avoid the formation and
inhalation of dust or aerosols.[3][12]

Hygiene: Wash hands and forearms thoroughly with soap and water after handling and
before leaving the laboratory.[3][7] Remove contaminated clothing immediately.[1]

Ignition Sources: While the flash point is high, it is good practice to keep the chemical away
from heat, sparks, and open flames.[7][13]

Storage Requirements

Conditions: Store in a cool, dry, and well-ventilated area.[1][13] Specialized suppliers
recommend storage in a freezer under an inert atmosphere at temperatures of -10°C to
-20°C for long-term stability.[3]

Container: Keep the container tightly sealed to prevent moisture ingress and contamination.
[1][13][14]

Security: Store in a locked cabinet or area accessible only to authorized personnel.[13][14]

Incompatibilities: Store separately from strong oxidizing agents, acid chlorides, and acid
anhydrides.[7][11]
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Exposure Controls and Personal Protective

Equipment (PPE)

Engineering controls (i.e., chemical fume hoods) are the primary means of exposure control.

[11] When handling is necessary, the following PPE is mandatory.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type

Specification

Rationale and Best
Practices

Chemical safety goggles and a

Protects against splashes and

aerosols that can cause

Eye/Face ) L
full-face shield.[3][10] severe eye irritation.[3] Must
be ANSI Z87.1 compliant.[11]
] ] ] ] Inspect gloves for integrity
Chemical-resistant, impervious
o before each use. Use proper
Hand gloves (e.g., Nitrile, Neoprene). )
(] glove removal technique to
avoid skin contact.[3][7]
Chemical-resistant lab coat ] ] )
A chemical-resistant apron is
. worn over long-sleeved _
Skin/Body recommended for tasks with a

clothing, and closed-toe shoes.

[10]

higher splash potential.[11]

Respiratory

Required if working outside a
fume hood or if aerosol

generation is likely.[15]

Use a NIOSH-approved
respirator with appropriate
cartridges for organic vapors

and particulates.[3][15]

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure. All laboratory personnel

must be familiar with these procedures and the location of safety equipment.

Emergency Protocol Flowchart
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Caption: Safe Handling Workflow for 2-(Bromomethyl)phenol.
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Detailed First Aid Measures

Table 4: First Aid Measures for 2-(Bromomethyl)phenol Exposure

Exposure Route Protocol

1. Immediately move the victim to fresh air.[1][3]
[12] 2. If breathing is difficult, administer oxygen.
) [1][12] 3. If the victim is not breathing, provide
Inhalation e .
artificial respiration (do not use mouth-to-
mouth).[1][12] 4. Seek immediate medical

attention.[1][3][12]

1. Immediately remove all contaminated
clothing, shoes, and jewelry.[1][10][12] 2. Flush
the affected area with copious amounts of soap
and water for at least 15 minutes.[1][3][12] 3.

Skin Contact For phenol-type compounds, after initial water
flushing, wiping the area with polyethylene
glycol (PEG 300 or 400) is recommended if
available.[16][17] 4. Seek immediate medical
attention.[3][12]

1. Immediately flush eyes with plenty of water

for at least 15 minutes, holding the eyelids open

to ensure thorough rinsing.[3][12] 2. Remove
Eye Contact ]

contact lenses if present and easy to do so.[3] 3.

Seek immediate medical attention, preferably

from an ophthalmologist.[13][16]

1. Do NOT induce vomiting.[1][7][12] 2. Rinse

the victim's mouth thoroughly with water.[1][3]
Ingestion [12] 3. Never give anything by mouth to an

unconscious person.[1][3][12] 4. Call a physician

or Poison Control Center immediately.[1][12]

General Advice: Always show the Safety Data Sheet (SDS) to the attending medical
professional.[3][7][13]
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Fire Fighting and Accidental Release
Fire Fighting Measures

e Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon
dioxide.[1][3][7][12]

e Specific Hazards: Combustion may produce hazardous gases, including carbon oxides and
hydrogen bromide gas.[7][14]

 Firefighter Protection: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[1][3][7][12]

Accidental Release Protocol

» Evacuation & Isolation: Evacuate all non-essential personnel from the spill area.[1][7][12]
Remove all sources of ignition.[1][7][12]

e Ventilation: Ensure the area is well-ventilated.[1][3][12]

e Personal Protection: Responders must wear the appropriate PPE as described in Section
5.0.[3][7][12] Avoid breathing vapors or dust.[3][12]

e Containment & Cleanup:
o Prevent the spill from entering drains or waterways.[1][3][7][12]

o For solid spills, carefully sweep or shovel the material into a suitable, labeled, and sealed
container for disposal, avoiding dust generation.[3]

o For liquid spills, use an inert, non-combustible absorbent material (e.g., sand, vermiculite)
to contain the spill, then collect it into a labeled container for disposal.[6]

o Decontamination: Clean the spill area thoroughly with soap and water once the material has
been removed.[11]

Stability and Reactivity

e Chemical Stability: Stable under recommended storage conditions.[7]
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» Conditions to Avoid: Exposure to heat, flames, and incompatible materials.[7]
e Incompatible Materials: Strong oxidizing agents, acid chlorides, and acid anhydrides.[7]

o Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon
oxides and hydrogen bromide gas.[7][14]

Disposal Considerations

» Waste Disposal: All waste material must be disposed of as hazardous waste in accordance
with local, state, and federal regulations.[13] This should be handled by a licensed
professional waste disposal service.[3]

o Containers: Do not reuse empty containers. Contaminated packaging should be treated as
unused product and disposed of accordingly.[3][7]

o Prohibited Disposal: Do not dispose of 2-(Bromomethyl)phenol down the drain or in
general trash.[1][7][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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